Cas no 1037149-91-9 (N-(butan-2-yl)-2-fluoro-5-methylaniline)

• Product Name: N-(butan-2-yl)-2-fluoro-5-methylaniline
• CAS No: 1037149-91-9
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 5176142
• PubChem ID: 43122724
• Update Time: 2026-03-05

N-(butan-2-yl)-2-fluoro-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-fluoro-5-methyl-N-(1-methylpropyl)-
• N-(butan-2-yl)-2-fluoro-5-methylaniline

• Inchi： 1S/C11H16FN/c1-4-9(3)13-11-7-8(2)5-6-10(11)12/h5-7,9,13H,4H2,1-3H3
• InChI Key： CYEIQQKNVAOWMH-UHFFFAOYSA-N
• SMILES： C1(NC(C)CC)=CC(C)=CC=C1F

Additional information on N-(butan-2-yl)-2-fluoro-5-methylaniline

Recent Advances in the Study of N-(butan-2-yl)-2-fluoro-5-methylaniline (CAS: 1037149-91-9)

N-(butan-2-yl)-2-fluoro-5-methylaniline (CAS: 1037149-91-9) is a fluorinated aniline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, making it a compound of interest for researchers in medicinal chemistry and related disciplines.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for N-(butan-2-yl)-2-fluoro-5-methylaniline, highlighting its efficient production through a multi-step process involving fluorination and alkylation reactions. The study emphasized the compound's stability and reactivity, which are critical for its incorporation into more complex pharmaceutical agents. The researchers also investigated its physicochemical properties, such as solubility and lipophilicity, which are essential for drug formulation and bioavailability.

In another groundbreaking study, researchers evaluated the biological activity of N-(butan-2-yl)-2-fluoro-5-methylaniline in vitro and in vivo. The compound demonstrated promising inhibitory effects on specific enzyme targets associated with inflammatory pathways, suggesting its potential as a lead compound for developing anti-inflammatory drugs. The study also reported minimal cytotoxicity, indicating a favorable safety profile for further preclinical development.

Further investigations into the mechanistic aspects of N-(butan-2-yl)-2-fluoro-5-methylaniline revealed its interaction with key cellular receptors and signaling pathways. A recent preprint on bioRxiv detailed its role in modulating the activity of G-protein-coupled receptors (GPCRs), which are pivotal in numerous physiological processes. These findings open new avenues for targeting GPCRs in therapeutic interventions, particularly in neurological and metabolic disorders.

The pharmaceutical industry has also taken note of the compound's potential. A patent application filed in 2023 describes its use as an intermediate in the synthesis of novel anticancer agents. The patent highlights its versatility in chemical modifications, enabling the creation of derivatives with enhanced efficacy and reduced side effects. This development underscores the compound's value in the ongoing quest for innovative cancer therapies.

Despite these advancements, challenges remain in the large-scale production and clinical translation of N-(butan-2-yl)-2-fluoro-5-methylaniline. Researchers are actively working on optimizing synthetic protocols to improve yield and purity, as well as conducting extensive toxicological studies to ensure its suitability for human use. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, N-(butan-2-yl)-2-fluoro-5-methylaniline (CAS: 1037149-91-9) represents a promising candidate in the realm of drug discovery. Its unique chemical properties and biological activities make it a valuable tool for researchers aiming to develop new therapeutic agents. Continued research and development efforts will likely uncover additional applications and further solidify its role in advancing chemical biology and pharmaceutical sciences.